Cas no 40207-01-0 (3-amino-1-(3-methylphenyl)thiourea)

• Product Name: 3-amino-1-(3-methylphenyl)thiourea
• CAS No: 40207-01-0
• MF: C₈H₁₁N₃S
• MW: 181.258039712906
• MDL: MFCD00041293
• CID: 839461
• PubChem ID: 737134
• Update Time: 2026-04-29

3-amino-1-(3-methylphenyl)thiourea Chemical and Physical Properties

Names and Identifiers

• 1-amino-3-(3-methylphenyl)thiourea
• 3-methyl phenyl thiosemicarbazide
• 3-METHYLPHENYLTHIOSEMICARBAZIDE,[4-(M-TOLYL)-3-THIOSEMICARBAZIDE]
• N-(3-Methylphenyl)hydrazinecarbothioamide
• 4-(3-methylphenyl)thiosemicarbazide
• 4-(m-Tolyl)-3-thiosemicarbazide
• 4-(m-tolyl)thiosemicarbazide
• 4-m-tolylthiosemicarbazide
• m-tolylthiosemicarbazide
• N4-m-tolylthiosemicarbazide
• N-m-tolylhydrazinecarbothioamide
• 3-amino-1-(3-methylphenyl)thiourea

• MDL： MFCD00041293
• Inchi： InChI=1S/C8H11N3S/c1-6-3-2-4-7(5-6)10-8(12)11-9/h2-5H,9H2,1H3,(H2,10,11,12)
• InChI Key： JDWNBXPSQBZKSC-UHFFFAOYSA-N
• SMILES： NNC(NC1=CC=CC(C)=C1)=S

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on 3-amino-1-(3-methylphenyl)thiourea

3-amino-1-(3-methylphenyl)thiourea (CAS 40207-01-0): Properties, Applications, and Market Insights

3-amino-1-(3-methylphenyl)thiourea (CAS 40207-01-0) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and versatile applications. This thiourea derivative features an amino group and a methyl-substituted phenyl ring, making it particularly valuable in various industrial and research applications. As researchers continue to explore novel heterocyclic compounds, this molecule stands out for its potential in material science and pharmaceutical intermediates.

The molecular structure of 3-amino-1-(3-methylphenyl)thiourea combines the reactivity of both amino and thiourea functional groups. This dual functionality allows the compound to participate in diverse chemical reactions, serving as an important building block in organic synthesis. Recent studies have highlighted its role in developing advanced materials, particularly in the field of coordination chemistry, where it acts as an effective ligand for metal ions. The presence of the 3-methylphenyl group enhances the compound's stability while maintaining its reactivity profile.

In the pharmaceutical sector, derivatives of 3-amino-1-(3-methylphenyl)thiourea have shown promise in medicinal chemistry research. While not a drug itself, this compound serves as a crucial intermediate in the synthesis of various biologically active molecules. Researchers are particularly interested in its potential to form hydrogen-bonded networks, which is valuable in drug design and crystal engineering. The compound's CAS 40207-01-0 serves as a unique identifier in chemical databases, facilitating global research collaboration.

The industrial applications of 3-amino-1-(3-methylphenyl)thiourea extend to the field of specialty chemicals and material science. Its ability to form stable complexes with various metals makes it useful in corrosion inhibition and as a component in certain polymer additives. Recent advancements in green chemistry have explored more sustainable synthesis routes for this compound, addressing growing environmental concerns in chemical manufacturing.

From a market perspective, the demand for 3-amino-1-(3-methylphenyl)thiourea has shown steady growth, particularly in regions with strong pharmaceutical and specialty chemical industries. The compound's CAS registry number 40207-01-0 ensures proper identification in global trade, while manufacturers continue to optimize production processes to meet both quality and quantity requirements. Analytical techniques such as HPLC and mass spectrometry are routinely employed to verify the purity of this compound in commercial samples.

Recent scientific literature has highlighted novel research directions involving 3-amino-1-(3-methylphenyl)thiourea, including its potential in supramolecular chemistry and molecular recognition systems. The compound's ability to form specific intermolecular interactions makes it interesting for developing new sensor materials and functional surfaces. These applications align with current trends in smart materials development and nanotechnology.

Handling and storage of 3-amino-1-(3-methylphenyl)thiourea require standard laboratory precautions for organic compounds. While not classified as hazardous under normal conditions, proper chemical safety protocols should always be followed. The compound typically appears as a crystalline solid at room temperature, with its physical properties well-documented in chemical reference materials indexed under CAS 40207-01-0.

Quality control measures for 3-amino-1-(3-methylphenyl)thiourea include rigorous testing for purity and consistency. Advanced analytical methods such as NMR spectroscopy and elemental analysis are commonly used to characterize the compound. These quality assurance practices ensure that researchers and industrial users receive material that meets their specific requirements for various applications.

The synthesis of 3-amino-1-(3-methylphenyl)thiourea typically involves the reaction of 3-methylphenyl isothiocyanate with hydrazine or its derivatives. Recent process optimization efforts have focused on improving yield and reducing byproducts, reflecting the chemical industry's growing emphasis on process efficiency and sustainability. These developments contribute to making this valuable compound more accessible to researchers worldwide.

Looking forward, the scientific community anticipates expanding applications for 3-amino-1-(3-methylphenyl)thiourea in emerging fields such as materials science and molecular electronics. Its unique combination of structural features and chemical reactivity positions it as a compound of continuing interest in both academic and industrial research settings. The comprehensive characterization available through its CAS number 40207-01-0 facilitates ongoing investigation and application development.